![molecular formula C12H19NO2 B3080042 N-Isobutyl-3,5-dimethoxyaniline CAS No. 108103-35-1](/img/structure/B3080042.png)
N-Isobutyl-3,5-dimethoxyaniline
Overview
Description
N-Isobutyl-3,5-dimethoxyaniline is a chemical compound with the molecular formula C12H19NO2 . It is used in various research and development applications .
Synthesis Analysis
The synthesis of compounds similar to this compound often involves the Sandmeyer reaction . This reaction is used for the conversion of an aryl amine to an aryl halide in the presence of Cu (I) halide via the formation of a diazonium salt intermediate .Molecular Structure Analysis
The molecular structure of this compound consists of 12 carbon atoms, 19 hydrogen atoms, 1 nitrogen atom, and 2 oxygen atoms . The structure contains a total of 32 bonds, including 13 non-H bonds, 6 multiple bonds, 3 rotatable bonds, 6 aromatic bonds, 1 six-membered ring, and 1 secondary amine (aromatic) .Chemical Reactions Analysis
The Sandmeyer reaction is a key process in the chemical reactions involving compounds like this compound . This reaction can be processed with or without copper catalysts for the formation of various linkages . Another reaction involving a similar compound, 3,5-dimethoxyaniline, with vicinal diones resulted in the formation of substituted bisindolines .Physical and Chemical Properties Analysis
The physical and chemical properties of a similar compound, 3,5-Dimethoxyaniline, include a solid state, beige appearance, and odorless smell . It has a melting point range of 53 - 55 °C / 127.4 - 131 °F and a flash point of 135 °C / 275 °F .Scientific Research Applications
Electrochemical Synthesis and Detection Applications
Electrochemical Polymerization for Glutamic Acid Detection : The electrochemical polymerization of dimethoxyaniline derivatives, like 2,5-dimethoxyaniline, on electrodes enhances the detection of glutamic acids, demonstrating its potential in chiral molecule differentiation and sensor development (Zeng, Li, & Wang, 2019).
Poly(2,5-dimethoxyaniline) for Electrochemical Capacitors : The synthesis of poly(2,5-dimethoxyaniline) nanosheets offers promising applications in supercapacitors, showcasing high specific capacitance and stability, beneficial for energy storage technologies (Yuan et al., 2014).
Polymer Synthesis and Material Applications
Nanostructured Poly(2,5-dimethoxyaniline) for Electrical Conductivity : The synthesis of nanostructured poly(2,5-dimethoxyaniline) demonstrates high electrical conductivity and charge storage capacity, suitable for advanced material applications (Jain et al., 2010).
Poly(3,5-dimethoxyaniline) Microspheres for Material Engineering : The facile synthesis of poly(3,5-dimethoxyaniline) hollow microspheres offers potential in material engineering, particularly in the development of lightweight and high-strength materials (Wang et al., 2015).
Chemical and Electrochemical Characterization
- Characterization of Poly(2,5-dimethoxyaniline) : Studies on the chemical and electrochemical synthesis of poly(2,5-dimethoxyaniline) reveal its efficient catalytic properties and conductivity variations, useful in chemical sensors and catalysts (Storrier, Colbran, & Hibbert, 1994).
Miscellaneous Applications
Fabrication of Cu2O Nanowires : The use of 2,5-dimethoxyaniline in the fabrication of Cu2O nanowires shows improved conductivity and potential applications in electronic devices (Tan et al., 2007).
Synthesis of Copolymers for Solubility and Conductivity : The synthesis and characterization of copolymers from 2,5-dimethoxyaniline and aniline highlight their solubility and electrical properties, opening avenues in polymer science for various industrial applications (Huang, Wen, & Gopalan, 2003).
Mechanism of Action
The mechanism of action for the reactions involving compounds like N-Isobutyl-3,5-dimethoxyaniline often involves the formation of a diazonium salt intermediate in the Sandmeyer reaction . In the case of the reaction of 3,5-dimethoxyaniline with vicinal diones, a Friedel–Crafts type electrophilic attack on the electron-rich aryl ring at the ring-closing C–C bond-forming steps was proposed .
Safety and Hazards
Future Directions
The future directions in the study of compounds like N-Isobutyl-3,5-dimethoxyaniline could involve further development of new and efficient protocols for the Sandmeyer reaction . Additionally, microbial engineering for the production of isobutanol, a compound related to this compound, is a promising area of research .
Properties
IUPAC Name |
3,5-dimethoxy-N-(2-methylpropyl)aniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO2/c1-9(2)8-13-10-5-11(14-3)7-12(6-10)15-4/h5-7,9,13H,8H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIQDQNWLSWFJSQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC1=CC(=CC(=C1)OC)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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